(Pyridin-3-yl)(4-undecylphenyl)methanone

• CAS No.: 61780-14-1
• Molecular Formula: C23H31NO
• Molecular Weight: 337.5 g/mol
• IUPAC Name: pyridin-3-yl-(4-undecylphenyl)methanone
• InChI: InChI=1S/C23H31NO/c1-2-3-4-5-6-7-8-9-10-12-20-14-16-21(17-15-20)23(25)22-13-11-18-24-19-22/h11,13-19H,2-10,12H2,1H3
• InChI Key: OSQBEKKUVZSQIH-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC1=CC=C(C=C1)C(=O)C2=CN=CC=C2

Description

(Pyridin-3-yl)(4-undecylphenyl)methanone is a ketone derivative featuring a pyridine ring substituted at the 3-position and a 4-undecylphenyl group. The undecyl chain (C₁₁H₂₃) introduces significant hydrophobicity, distinguishing it from shorter alkyl or aromatic substituents.

Comparison with Similar Compounds

Key Observations:

• Lipophilicity : The undecyl chain in the target compound dramatically increases lipophilicity compared to methyl (logP ~2.5 estimated) or sulfonyl groups (logP ~1.8) .
• Synthetic Routes: Similar to derivatives in –4, the target compound could be synthesized via Sonogashira coupling or palladium-catalyzed cross-coupling, though the undecyl chain may require tailored reaction conditions to manage steric hindrance .
• Thermal Properties: Long alkyl chains typically lower melting points (e.g., undecyl derivatives may melt below 100°C) compared to rigid aromatic analogues like the phenoxy-substituted compound (melting point >150°C inferred) .

Reactivity and Functionalization

• Electrophilic Substitution : The pyridine ring’s electron-deficient nature favors nucleophilic attack at the 2- and 4-positions, while the undecyl chain’s electron-donating effect may slightly modulate reactivity .
• Stability : The undecyl chain’s hydrophobicity may reduce hydrolytic stability in aqueous environments compared to sulfonyl- or methoxy-substituted analogues .

Research Findings and Challenges

• Synthesis Challenges : The undecyl chain’s length may complicate purification due to low crystallinity, a common issue with long alkyl chains .